Cas no 5439-75-8 ( )
structure
Product Name:
CAS No:5439-75-8
MF:C22H27ClIN3
MW:495.82735657692
CID:941048
PubChem ID:24182298
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- N'-(7-chloroquinolin-4-yl)-N,N-diethyl-N'-phenylpropane-1,3-diamine,hydroiodide
- NSC15279
- NSC-15279
- DTXSID10636571
- N-(7-chloroquinolin-4-yl)-n,n-diethyl-n-phenyl-propane-1,3-diamine
- DS-001971
- N~1~-(7-Chloroquinolin-4-yl)-N~3~,N~3~-diethyl-N~1~-phenylpropane-1,3-diamine--hydrogen iodide (1/1)
- 5439-75-8
-
-
- Inchi: 1S/C22H26ClN3.HI/c1-3-25(4-2)15-8-16-26(19-9-6-5-7-10-19)22-13-14-24-21-17-18(23)11-12-20(21)22;/h5-7,9-14,17H,3-4,8,15-16H2,1-2H3;1H
- InChI Key: XCKQBJBPNCIBLI-UHFFFAOYSA-N
- SMILES: I.ClC1C=CC2C(C=1)=NC=CC=2N(C1C=CC=CC=1)CCCN(CC)CC
Computed Properties
- Exact Mass: 367.18178
- Monoisotopic Mass: 495.093819
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 8
- Complexity: 395
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 19.4
Experimental Properties
- Density: 1.151
- Boiling Point: 508.6°C at 760 mmHg
- Flash Point: 261.4°C
- Refractive Index: 1.622
- PSA: 19.37
- LogP: 6.75640
Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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